Cas no 159894-92-5 (1-Dodecanone, 1-(1H-indol-3-yl)-)

• Product Name: 1-Dodecanone, 1-(1H-indol-3-yl)-
• CAS No: 159894-92-5
• MF: C₂₀H₂₉NO
• MW: 299.450365781784
• CID: 1338729
• Update Time: 2024-08-17

1-Dodecanone, 1-(1H-indol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Dodecanone, 1-(1H-indol-3-yl)-

• Inchi： 1S/C20H29NO/c1-2-3-4-5-6-7-8-9-10-15-20(22)18-16-21-19-14-12-11-13-17(18)19/h11-14,16,21H,2-10,15H2,1H3
• InChI Key： UDJIYDWKHYDGKT-UHFFFAOYSA-N
• SMILES： C(C1C2=C(NC=1)C=CC=C2)(=O)CCCCCCCCCCC

Computed Properties

• Exact Mass: 299.22507

Experimental Properties

• Density: 1.003±0.06 g/cm3(Predicted)
• Melting Point: 131-132 °C
• Boiling Point: 452.8±18.0 °C(Predicted)
• PSA: 32.86
• pka: 15.53±0.30(Predicted)